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Compound of Interest

Compound Name: 3-Hydroxy-2-methoxybenzoic acid

Cat. No.: B1340367 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 3-
Hydroxy-2-methoxybenzoic acid, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Hazard Identification and Safety Data
Prior to handling or disposal, it is crucial to be aware of the hazards associated with 3-
Hydroxy-2-methoxybenzoic acid. This information is summarized from Safety Data Sheets

(SDS) and classified according to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).
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Hazard Class
Hazard
Statement

GHS Code
Precautionary
Statement

P-Code

Serious Eye

Damage/Irritation

Causes serious

eye

damage/irritation.

[1][2][3][4][5][6]

H318/H319

Wear eye

protection/face

protection.[2][3]

P280

Skin

Corrosion/Irritatio

n

Causes skin

irritation.[1][2][3]

[4]

H315

Wash skin

thoroughly after

handling.[2]

Wear protective

gloves.[2][3]

P264, P280

STOT - Single

Exposure

May cause

respiratory

irritation.[1][2][3]

[4][6]

H335

Avoid breathing

dust.[1][2] Use

only outdoors or

in a well-

ventilated area.

[2]

P261, P271

Acute Toxicity

(Oral)

Harmful if

swallowed.[1][2]
H302

Do not eat, drink

or smoke when

using this

product.[2] Rinse

mouth.[2]

P270, P330

Personal Protective Equipment (PPE)
When handling 3-Hydroxy-2-methoxybenzoic acid for disposal, appropriate personal

protective equipment must be worn to mitigate exposure risks.
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PPE Category Recommended Equipment

Eye and Face Protection

Chemical safety goggles or glasses that meet

ANSI Z.87.1 standards are required. A face

shield should be worn if there is a risk of dust

generation.[7][8]

Skin Protection

A lab coat must be worn and fully buttoned.[7]

Chemical-resistant gloves (e.g., disposable

nitrile gloves) are mandatory and should be

inspected before use.[7][9][10]

Respiratory Protection

All handling should occur in a well-ventilated

area or a certified chemical fume hood to

prevent dust inhalation.[7] If ventilation is

insufficient, a NIOSH-approved respirator is

required.[7][8]

Footwear Fully enclosed shoes are mandatory.[7]

Disposal Workflow Diagram
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of 3-Hydroxy-2-methoxybenzoic acid.
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Disposal Workflow for 3-Hydroxy-2-methoxybenzoic Acid

Preparation Phase

Waste Assessment

Disposal Route

Start: Identify Waste
(3-Hydroxy-2-methoxybenzoic acid)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Assess Hazards
(Refer to SDS)

Is waste considered
hazardous by local

regulations?

Follow institutional guidelines
for non-hazardous solid waste.

No

Dispose of as Hazardous
Chemical Waste.

Yes

Segregate Waste
(Keep in original or compatible,

labeled container)

Arrange for pickup by an
approved waste disposal plant.

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal decision workflow for 3-Hydroxy-2-methoxybenzoic acid.
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Step-by-Step Disposal Protocol
This protocol provides a detailed methodology for the disposal of 3-Hydroxy-2-
methoxybenzoic acid. The overriding principle is that a disposal plan should be in place

before any laboratory activity begins.[11]

Step 1: Waste Identification and Characterization

All waste chemicals, including 3-Hydroxy-2-methoxybenzoic acid, should initially be

treated as hazardous unless confirmed otherwise by institutional environmental health and

safety (EHS) personnel.[12]

Consult the Safety Data Sheet (SDS) and local regulations to determine if the chemical is

classified as hazardous waste. Given its hazard statements, it is likely to be managed as

such.

Step 2: Segregation and Containerization

Do not mix 3-Hydroxy-2-methoxybenzoic acid waste with other waste streams unless

explicitly permitted by your institution's waste management plan.[11]

Collect solid waste in a container that is in good condition, compatible with the chemical, and

can be securely closed. The original container is often the best choice.[11][12]

Ensure the container is clearly and accurately labeled as hazardous waste, identifying the

contents as "3-Hydroxy-2-methoxybenzoic acid".[11][13]

Step 3: Storage

Store the sealed waste container in a designated, secure hazardous waste storage area

within the laboratory.[13]

This area should be well-ventilated and away from incompatible materials.[13]

Follow institutional limits on the amount of waste that can be accumulated and the maximum

storage time (e.g., typically up to 90 days).[13][14]

Step 4: Final Disposal
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The standard and required method for disposal is to transfer the waste to a licensed or

approved waste disposal facility.[2][4][5]

Contact your institution's EHS department or a contracted hazardous waste hauler to

schedule a pickup.[12][14]

Do not dispose of solid 3-Hydroxy-2-methoxybenzoic acid in the regular trash or down the

drain.[11][12][15] Custodial personnel are not trained to handle chemical waste.[16]

Step 5: Empty Container Disposal

A container that held 3-Hydroxy-2-methoxybenzoic acid can be disposed of as regular

trash only after it has been fully emptied, with as little residue as possible remaining.[12]

All chemical labels must be defaced or removed to prevent confusion.[12][16]

If the chemical is deemed an acute hazardous waste by local regulations, the container must

be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste before

the container can be discarded.[12][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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Contact
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Phone: (601) 213-4426
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